Icariside C(1) Icariside C(1) Icariside C(1) is a natural product found in Helicia cochinchinensis and Epimedium grandiflorum with data available.
Brand Name: Vulcanchem
CAS No.: 108906-50-9
VCID: VC20834533
InChI: InChI=1S/C21H38O8/c1-6-21(5,27)11-7-8-13(2)9-10-15(20(3,4)26)29-19-18(25)17(24)16(23)14(12-22)28-19/h6,8,14-19,22-27H,1,7,9-12H2,2-5H3/b13-8+/t14-,15?,16-,17+,18-,19+,21?/m1/s1
SMILES: CC(=CCCC(C)(C=C)O)CCC(C(C)(C)O)OC1C(C(C(C(O1)CO)O)O)O
Molecular Formula: C21H38O8
Molecular Weight: 418.5 g/mol

Icariside C(1)

CAS No.: 108906-50-9

Cat. No.: VC20834533

Molecular Formula: C21H38O8

Molecular Weight: 418.5 g/mol

* For research use only. Not for human or veterinary use.

Icariside C(1) - 108906-50-9

Specification

Description Icariside C(1) is a natural product found in Helicia cochinchinensis and Epimedium grandiflorum with data available.
CAS No. 108906-50-9
Molecular Formula C21H38O8
Molecular Weight 418.5 g/mol
IUPAC Name (2S,3R,4S,5S,6R)-2-[(6E)-2,10-dihydroxy-2,6,10-trimethyldodeca-6,11-dien-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
Standard InChI InChI=1S/C21H38O8/c1-6-21(5,27)11-7-8-13(2)9-10-15(20(3,4)26)29-19-18(25)17(24)16(23)14(12-22)28-19/h6,8,14-19,22-27H,1,7,9-12H2,2-5H3/b13-8+/t14-,15?,16-,17+,18-,19+,21?/m1/s1
Standard InChI Key PFJDJYAPRBPXLV-LSLVLPQDSA-N
Isomeric SMILES C/C(=C\CCC(C)(C=C)O)/CCC(C(C)(C)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@H](O1)CO)O)O)O
SMILES CC(=CCCC(C)(C=C)O)CCC(C(C)(C)O)OC1C(C(C(C(O1)CO)O)O)O
Canonical SMILES CC(=CCCC(C)(C=C)O)CCC(C(C)(C)O)OC1C(C(C(C(O1)CO)O)O)O

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